Octamethylcyclotetrasiloxane Octamethylcyclotetrasiloxane D4 Cyclomethicone is a cyclic siloxane, that has a silicon-oxygen bond in a cyclic arrangement and methyl groups attached with the silicon atom. It is used in the production of some silicon-based polymers that are widely used in various personal care products.
Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.
Octamethylcyclotetrasiloxane (D4) is a volatile methylsiloxane (VMS) with a relatively low molecular weight. This silicone fluid has a silicon-oxygen bond in a cyclic arrangement and methyl groups are attached to the silicon atom. D4 can be used in the manufacture of silicone based polymers for use in medical devices and personal care products.
Octamethylcyclotetrasiloxane is a cyclosiloxane that is the octamethyl derivative of cyclotetrasiloxane. It is an organosilicon compound and a cyclosiloxane. It derives from a hydride of a cyclotetrasiloxane.
Brand Name: Vulcanchem
CAS No.: 556-67-2
VCID: VC20822108
InChI: InChI=1S/C8H24O4Si4/c1-13(2)9-14(3,4)11-16(7,8)12-15(5,6)10-13/h1-8H3
SMILES: C[Si]1(O[Si](O[Si](O[Si](O1)(C)C)(C)C)(C)C)C
Molecular Formula: C8H24O4Si4
Molecular Weight: 296.61 g/mol

Octamethylcyclotetrasiloxane

CAS No.: 556-67-2

Cat. No.: VC20822108

Molecular Formula: C8H24O4Si4

Molecular Weight: 296.61 g/mol

* For research use only. Not for human or veterinary use.

Octamethylcyclotetrasiloxane - 556-67-2

Specification

Description D4 Cyclomethicone is a cyclic siloxane, that has a silicon-oxygen bond in a cyclic arrangement and methyl groups attached with the silicon atom. It is used in the production of some silicon-based polymers that are widely used in various personal care products.
Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.
Octamethylcyclotetrasiloxane (D4) is a volatile methylsiloxane (VMS) with a relatively low molecular weight. This silicone fluid has a silicon-oxygen bond in a cyclic arrangement and methyl groups are attached to the silicon atom. D4 can be used in the manufacture of silicone based polymers for use in medical devices and personal care products.
Octamethylcyclotetrasiloxane is a cyclosiloxane that is the octamethyl derivative of cyclotetrasiloxane. It is an organosilicon compound and a cyclosiloxane. It derives from a hydride of a cyclotetrasiloxane.
CAS No. 556-67-2
Molecular Formula C8H24O4Si4
Molecular Weight 296.61 g/mol
IUPAC Name 2,2,4,4,6,6,8,8-octamethyl-1,3,5,7,2,4,6,8-tetraoxatetrasilocane
Standard InChI InChI=1S/C8H24O4Si4/c1-13(2)9-14(3,4)11-16(7,8)12-15(5,6)10-13/h1-8H3
Standard InChI Key HMMGMWAXVFQUOA-UHFFFAOYSA-N
SMILES C[Si]1(O[Si](O[Si](O[Si](O1)(C)C)(C)C)(C)C)C
Canonical SMILES C[Si]1(O[Si](O[Si](O[Si](O1)(C)C)(C)C)(C)C)C
Boiling Point 175.8 °C
175 °C
Colorform Oily liquid
Smooth, viscous liquid
Flash Point 55 °C (131 °F) - closed cup
56 °C
Melting Point 17.5 °C

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